![molecular formula C17H21NO3S B299579 4-tert-butyl-N-[3-(hydroxymethyl)phenyl]benzenesulfonamide](/img/structure/B299579.png)
4-tert-butyl-N-[3-(hydroxymethyl)phenyl]benzenesulfonamide
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Overview
Description
4-tert-butyl-N-[3-(hydroxymethyl)phenyl]benzenesulfonamide, also known as TBNH, is a chemical compound that has been the subject of extensive scientific research. It belongs to the class of sulfonamide compounds and has been found to have a wide range of potential applications in various fields such as medicine, agriculture, and industry.
Scientific Research Applications
4-tert-butyl-N-[3-(hydroxymethyl)phenyl]benzenesulfonamide has been found to have a wide range of potential applications in various fields of scientific research. In the field of medicine, this compound has been investigated for its potential as an anti-inflammatory agent, as it has been found to inhibit the activity of certain enzymes that are involved in inflammation. This compound has also been studied for its potential as a chemotherapeutic agent, as it has been found to inhibit the growth of certain cancer cells. In the field of agriculture, this compound has been investigated for its potential as a plant growth regulator, as it has been found to stimulate the growth of certain crops. This compound also has potential applications in the field of industry, as it has been found to have anti-corrosion properties.
Mechanism of Action
The mechanism of action of 4-tert-butyl-N-[3-(hydroxymethyl)phenyl]benzenesulfonamide is not fully understood, but it is believed to involve the inhibition of certain enzymes that are involved in various biological processes. This compound has been found to inhibit the activity of carbonic anhydrase, an enzyme that is involved in the regulation of acid-base balance in the body. This compound has also been found to inhibit the activity of certain metalloproteases, enzymes that are involved in the breakdown of extracellular matrix proteins.
Biochemical and Physiological Effects:
This compound has been found to have a wide range of biochemical and physiological effects. In animal studies, this compound has been found to reduce inflammation and pain, suggesting its potential as an anti-inflammatory agent. This compound has also been found to inhibit the growth of certain cancer cells, suggesting its potential as a chemotherapeutic agent. This compound has been found to stimulate the growth of certain crops, suggesting its potential as a plant growth regulator. This compound has also been found to have anti-corrosion properties, suggesting its potential for use in the industry.
Advantages and Limitations for Lab Experiments
4-tert-butyl-N-[3-(hydroxymethyl)phenyl]benzenesulfonamide has several advantages for use in lab experiments. It is readily available and cost-effective, making it a popular choice for scientific research. This compound has also been found to have a wide range of potential applications, making it a versatile compound for use in various fields of research. However, there are also limitations to the use of this compound in lab experiments. Its mechanism of action is not fully understood, which makes it difficult to predict its effects in certain biological systems. This compound also has limited solubility in water, which can make it difficult to use in certain experimental setups.
Future Directions
There are several future directions for research on 4-tert-butyl-N-[3-(hydroxymethyl)phenyl]benzenesulfonamide. One potential direction is to investigate its potential as an anti-inflammatory agent in human clinical trials. Another potential direction is to investigate its potential as a chemotherapeutic agent for specific types of cancer. This compound could also be further investigated for its potential as a plant growth regulator, with the aim of developing more efficient and sustainable agricultural practices. Finally, this compound could be further investigated for its potential for use in the industry, with the aim of developing more effective anti-corrosion agents.
Synthesis Methods
The synthesis of 4-tert-butyl-N-[3-(hydroxymethyl)phenyl]benzenesulfonamide involves the reaction of 4-tert-butylbenzenesulfonyl chloride with 3-(hydroxymethyl)aniline in the presence of a base such as triethylamine. The resulting product is then purified using column chromatography to obtain a pure form of this compound. This method has been found to be efficient and cost-effective, making this compound readily available for scientific research.
Properties
Molecular Formula |
C17H21NO3S |
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Molecular Weight |
319.4 g/mol |
IUPAC Name |
4-tert-butyl-N-[3-(hydroxymethyl)phenyl]benzenesulfonamide |
InChI |
InChI=1S/C17H21NO3S/c1-17(2,3)14-7-9-16(10-8-14)22(20,21)18-15-6-4-5-13(11-15)12-19/h4-11,18-19H,12H2,1-3H3 |
InChI Key |
SBXQJTHVCJAOBF-UHFFFAOYSA-N |
SMILES |
CC(C)(C)C1=CC=C(C=C1)S(=O)(=O)NC2=CC=CC(=C2)CO |
Canonical SMILES |
CC(C)(C)C1=CC=C(C=C1)S(=O)(=O)NC2=CC=CC(=C2)CO |
Origin of Product |
United States |
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